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Chemical & Application Overview

The table below summarizes the core technical information for Dienogest-d5, a deuterium-labeled analog of

the progestin Dienogest.

Property Description

Chemical
Name

2-((8S,13S,14S,17R)-17-Hydroxy-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-

dodecahydro-1H-cyclopenta[a]phenanthren-17-yl-2,2,4-d3)acetonitrile-d2 [1]

Molecular
Formula

C₂₀H₂₀D₅NO₂ [2] [1] [3]

Molecular
Weight

316.45 g/mol [2] [3] [4]

CAS Number Not Assigned (Unlabeled Dienogest CAS: 65928-58-7) [1] [3]

Primary
Application

Used as an internal standard for quantitative analysis by LC-MS, GC-MS, or NMR to
ensure consistency and accuracy in analytical methods [2].

Storage Store in a cool, dry place or refrigerated at 2-8°C [1] [3] [4].
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Supplier Comparison

Dienogest-d5 is available from several specialty chemical suppliers for research use only. The table below

compares the available product information.

Supplier Catalog Number Inventory Status

MedChemExpress (MCE) HY-B0084S1 Custom Synthesis (Get quote) [2]

CleanChem Laboratory CL-DNGS-23 Custom Synthesis [1]

Pharmaffiliates PA STI 031110 In Stock [3]

Dove Research & Analytics DA-D149-10 Information not specified [4]

General Analytical Workflow

Although specific experimental protocols for Dienogest-d5 were not located, its role is standard for a stable

isotope-labeled internal standard. The following diagram outlines the general workflow for its use in

quantitative bioanalysis, such as measuring drug concentration in plasma.
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Sample Preparation

1. Add Internal Standard

2. Protein Precipitation
or Liquid-Liquid Extraction

Spike known amount of
Dienogest-d5 into sample

3. Chromatographic Separation
(LC or GC)

Extract and purify
analytes

4. Mass Spectrometric (MS) Detection

Separate Dienogest and
Dienogest-d5

5. Quantitative Analysis

Measure analyte response
ratio (Dienogest/Dienogest-d5)

Data Report

Calculate concentration
using calibration curve
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In this process, a known, fixed amount of Dienogest-d5 is added to the analytical sample at the very

beginning. It corrects for losses during sample preparation and variations in instrument response, thereby

improving the method's accuracy, precision, and reliability [2].

Clinical Context of the Parent Compound

Understanding the clinical use of the unlabeled drug, Dienogest, provides context for why its analytical

standard is needed. Dienogest is a synthetic progestin widely used to treat endometriosis.

Efficacy in Pain Management: Multiple clinical studies have demonstrated that Dienogest at 2

mg/day is highly effective in reducing the pain scores associated with endometriosis, including
dysmenorrhea (menstrual pain) and non-menstrual pelvic pain [5] [6].

Molecular Mechanism of Action: A recent 2025 gene expression study compared ovarian
endometriosis tissue from treated and untreated patients. It found that Dienogest modulates key

biological pathways, including regulation of immune effector processes, leukocyte activation
involved in immune response, and leukocyte cell-cell adhesion. This suggests its therapeutic

effect involves controlling the local inflammatory and immune response in endometriosis lesions [7]
[8].

Role in Fertility Treatment: Pretreatment with Dienogest is also explored in patients with
endometriosis undergoing in vitro fertilization (IVF). A 2023 meta-analysis concluded that it results in

similar IVF outcomes compared to no pretreatment and may lead to higher clinical pregnancy and live
birth rates compared to no hormonal treatment, though it might be less effective than GnRH agonists

in some scenarios [9].

Suggestions for Further Information

To obtain the detailed experimental protocols and comprehensive data sheets you require, I suggest you:

Contact Suppliers Directly: Reach out to the technical support teams of the suppliers listed above

(like MedChemExpress or CleanChem Lab). They can often provide confidential certificates of
analysis (CoA), method validation data, and application notes upon request.

Consult Regulatory Guidelines: Refer to official pharmacopoeias (like USP or EP) for general
monographs on Dienogest, which can offer insight into accepted analytical methods, though they may

not cover the deuterated form specifically.
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Search Scientific Literature: Use scholarly databases to search for research papers specifically

detailing the bioanalytical method development and validation for Dienogest in biological matrices,
which would inherently describe the use of its internal standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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